Cas no 2138284-15-6 (2-(4-amino-1H-1,2,3-triazol-1-yl)-N-(2-methoxyethyl)acetamide)

• Product Name: 2-(4-amino-1H-1,2,3-triazol-1-yl)-N-(2-methoxyethyl)acetamide
• CAS No: 2138284-15-6
• MF: C₇H₁₃N₅O₂
• MW: 199.210420370102
• CID: 6345294
• PubChem ID: 165472163
• Update Time: 2025-10-24

2-(4-amino-1H-1,2,3-triazol-1-yl)-N-(2-methoxyethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-amino-1H-1,2,3-triazol-1-yl)-N-(2-methoxyethyl)acetamide
• 2138284-15-6
• EN300-1114741

• Inchi： 1S/C7H13N5O2/c1-14-3-2-9-7(13)5-12-4-6(8)10-11-12/h4H,2-3,5,8H2,1H3,(H,9,13)
• InChI Key： WKJYFUAJTFBXEB-UHFFFAOYSA-N
• SMILES： O(C)CCNC(CN1C=C(N)N=N1)=O

Computed Properties

• Exact Mass: 199.10692467g/mol
• Monoisotopic Mass: 199.10692467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 95.1Ų

Additional information on 2-(4-amino-1H-1,2,3-triazol-1-yl)-N-(2-methoxyethyl)acetamide

2-(4-amino-1H-1,2,3-triazol-1-yl)-N-(2-methoxyethyl)acetamide: A Comprehensive Overview

The compound 2-(4-amino-1H-1,2,3-triazol-1-yl)-N-(2-methoxyethyl)acetamide, identified by the CAS number CAS No. 2138284-15-6, is a versatile organic molecule with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential utility in drug design and advanced materials development.

Structurally, this molecule features a triazole ring system, which is a five-membered aromatic heterocycle containing two nitrogen atoms. The triazole moiety is connected to an acetamide group via a methylene bridge. Additionally, the molecule incorporates a methoxyethyl substituent on the nitrogen atom of the acetamide group. This combination of functional groups imparts the compound with distinctive chemical reactivity and biological activity.

Recent studies have highlighted the potential of this compound as a building block in medicinal chemistry. Its ability to form stable hydrogen bonds and participate in π-interactions makes it an attractive candidate for drug design. Researchers have explored its role in inhibiting specific enzymes and its potential as a lead compound for developing new therapeutic agents.

In terms of synthesis, this compound can be prepared through a variety of methods, including click chemistry approaches that leverage the reactivity of azides and alkynes. The incorporation of the triazole ring via copper-catalyzed azide–alkyne cycloaddition (CuAAC) has been particularly effective in constructing this molecule with high efficiency and selectivity.

Moreover, the compound exhibits interesting physical properties that make it suitable for applications in materials science. Its thermal stability and ability to form supramolecular assemblies have been investigated for use in creating advanced materials such as stimuli-responsive polymers and self-healing materials.

Recent advancements in computational chemistry have also provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed its frontier molecular orbitals and reactivity patterns, which are critical for understanding its chemical behavior under various conditions.

In conclusion, 2-(4-amino-1H-1,2,3-triazol-1-yl)-N-(2-methoxyethyl)acetamide stands out as a multifaceted molecule with promising applications across diverse scientific domains. Its unique structure, coupled with recent research findings, underscores its potential as a valuable tool in both academic and industrial settings.